Cas no 89784-02-1 (4-Chloro-6-ethoxy-2-pyrimidinamine)

• Product Name: 4-Chloro-6-ethoxy-2-pyrimidinamine
• CAS No: 89784-02-1
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• MDL: MFCD00457060
• CID: 712289
• PubChem ID: 3805438
• Update Time: 2025-10-22

4-Chloro-6-ethoxy-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethoxy-2-pyrimidinamine
• 2-Pyrimidinamine,4-chloro-6-ethoxy-
• 4-chloro-6-ethoxypyrimidin-2-amine
• 2-amino-4-chloro-6-ethoxypyrimidine
• 2-Pyrimidinamine,4-chloro-6-ethoxy
• 4-Aethoxy-6-chlor-pyrimidin-2-ylamin
• 4-ethoxy-6-chloro-pyrimidin-2-ylamine
• 4-Chloro-6-ethoxy-2-pyrimidinamine (ACI)
• DB-025833
• 2-amino-4-chloro-6-ethoxy-pyrimidine
• CS-0312809
• SCHEMBL1576783
• AS-9343
• CCG-321698
• HXJZQGOWSYPWAB-UHFFFAOYSA-N
• MFCD00457060
• DTXSID70396684
• AKOS005445680
• SB56476
• 89784-02-1
• STK370877

• MDL： MFCD00457060
• Inchi： 1S/C6H8ClN3O/c1-2-11-5-3-4(7)9-6(8)10-5/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： HXJZQGOWSYPWAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(OCC)N=C(N)N=1

Computed Properties

• Exact Mass: 173.03600
• Monoisotopic Mass: 173.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.329
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.57
• PSA: 61.03000
• LogP: 1.69210

4-Chloro-6-ethoxy-2-pyrimidinamine Security Information

• Hazard Statement： H302
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Chloro-6-ethoxy-2-pyrimidinamine

Recent Advances in the Study of 4-Chloro-6-ethoxy-2-pyrimidinamine (CAS: 89784-02-1): A Comprehensive Research Brief

4-Chloro-6-ethoxy-2-pyrimidinamine (CAS: 89784-02-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its chloro and ethoxy functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of anticancer and antimicrobial therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

One of the most notable advancements in the study of 4-Chloro-6-ethoxy-2-pyrimidinamine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this pyrimidine derivative as a building block for the development of selective kinase inhibitors, which exhibit promising activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chloro-6-ethoxy-2-pyrimidinamine showed potent inhibitory effects on specific tyrosine kinases, leading to reduced proliferation of cancer cells in vitro.

In addition to its applications in oncology, 4-Chloro-6-ethoxy-2-pyrimidinamine has also been investigated for its antimicrobial properties. A study conducted by a team of researchers from the University of Cambridge revealed that this compound exhibits significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to interfere with bacterial DNA synthesis, making it a potential candidate for the development of new antibiotics. Furthermore, the compound's relatively low toxicity to mammalian cells enhances its appeal as a therapeutic agent.

The chemical synthesis and optimization of 4-Chloro-6-ethoxy-2-pyrimidinamine have also been the focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, which is crucial for its application in drug development. For example, a recent paper in Organic Process Research & Development detailed a novel, scalable synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. Such innovations are essential for the sustainable production of this compound on an industrial scale.

Looking ahead, the potential of 4-Chloro-6-ethoxy-2-pyrimidinamine in drug discovery appears promising. Ongoing research is exploring its use in combination therapies, where it may enhance the efficacy of existing drugs or overcome resistance mechanisms. Additionally, computational studies are being employed to predict its interactions with various biological targets, which could accelerate the identification of new therapeutic applications. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable tool for researchers seeking to develop innovative treatments for complex diseases.

In conclusion, 4-Chloro-6-ethoxy-2-pyrimidinamine (CAS: 89784-02-1) represents a versatile and pharmacologically relevant compound with diverse applications in medicinal chemistry. Its role in the synthesis of kinase inhibitors and antimicrobial agents underscores its importance in drug discovery. With continued research and development, this compound has the potential to contribute significantly to the advancement of therapeutic strategies in oncology and infectious diseases. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacokinetic properties to maximize its clinical utility.